Ethyl (1,2,4-triazol-1-yl)-p-chlorobenzyl ether

• Molecular Formula: C11H12ClN3O
• Molecular Weight: 237.68 g/mol
• IUPAC Name: 1-[(4-chlorophenyl)-ethoxymethyl]-1,2,4-triazole
• InChI: InChI=1S/C11H12ClN3O/c1-2-16-11(15-8-13-7-14-15)9-3-5-10(12)6-4-9/h3-8,11H,2H2,1H3
• InChI Key: XVNAZZDOPVMNEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C1=CC=C(C=C1)Cl)N2C=NC=N2

Description

Ethyl (1,2,4-triazol-1-yl)-p-chlorobenzyl ether is a useful research compound. Its molecular formula is C11H12ClN3O and its molecular weight is 237.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The diethyl acetal of p-chlorobenzaldehyde (4.28 g) was reacted with acetyl chloride (2.34 g) in the presence of a trace of copper bronze. The product was reacted with 1,2,4-triazole (2.8 g) to give the title compound as a viscous oil.